Cas no 696646-15-8 (2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 696646-15-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03834495
• CID: 500484
• PubChem ID: 3154657
• Update Time: 2025-09-19

2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoicacid, a,2-dimethyl-
• 2-METHYL-3-(2-METHYL-IMIDAZOL-1-YL)-PROPIONIC ACID
• 2-methyl-3-(2-methyl-1h-imidazol-1-yl)propanoic acid
• 2-methyl-3-(2-methylimidazolyl)propanoic acid
• AC1MKBIH
• ChemDiv3_014278
• CTK6A3317
• MolPort-000-163-078
• STOCK5S-85260
• DTXSID60390055
• 1H-Imidazole-1-propanoicacid,alpha,2-dimethyl-(9CI)
• MFCD03834495
• HMS1513I22
• AKOS016039311
• IDI1_030076
• 696646-15-8
• AKOS000266382
• BB 0219015
• CS-0314605
• EU-0099983
• 2-(Morpholinomethyl)-3,4-dihydronaphthalen-1(2H)-one hydrochloride
• 2-methyl-3-(2-methylimidazol-1-yl)propanoic acid
• STK392426
• BBL008301
• ALBB-020844
• 1H-imidazole-1-propanoic acid, alpha,2-dimethyl-
• 2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid

• MDL： MFCD03834495
• Inchi： 1S/C8H12N2O2/c1-6(8(11)12)5-10-4-3-9-7(10)2/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： BJAINAMYPIMBFX-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 369.6±25.0 °C at 760 mmHg
• Flash Point: 177.4±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles